1,1'-Bicyclohexyl, 2-methyl-, cis-

• CAS No.: 50991-09-8
• Molecular Formula: C13H24
• Molecular Weight: 180.33 g/mol
• IUPAC Name: 1-cyclohexyl-2-methylcyclohexane
• InChI: InChI=1S/C13H24/c1-11-7-5-6-10-13(11)12-8-3-2-4-9-12/h11-13H,2-10H2,1H3
• InChI Key: SRCQYSQCKOUHTG-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCC1C2CCCCC2

Description

1,1'-Bicyclohexyl, 2-methyl-, cis- (CAS: 50991-08-7) is a bicyclic hydrocarbon with the molecular formula C₁₃H₂₄ and a molecular weight of 180.3 g/mol . It consists of two cyclohexane rings connected at the 1,1'-positions, with a methyl group substituted at the 2-position in a cis-configuration. This stereochemistry influences its physical properties and reactivity compared to trans-isomers or unsubstituted analogs. The compound is structurally related to bicyclohexyl (CAS: 92-51-3, C₁₂H₂₂), a simpler bicyclic hydrocarbon used in polymer chemistry and as a solvent .

Preparation Methods

The synthesis of 1,1’-Bicyclohexyl, 2-methyl-, cis- can be achieved through various synthetic routes. One common method involves the hydrogenation of 2-methyl-1,1’-bicyclohexene in the presence of a suitable catalyst such as palladium on carbon (Pd/C) under high pressure and temperature conditions . Industrial production methods may involve similar hydrogenation processes but on a larger scale, utilizing continuous flow reactors to ensure consistent product quality and yield .

Chemical Reactions Analysis

1,1’-Bicyclohexyl, 2-methyl-, cis- undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride (LiAlH₄) to yield alcohols.

Substitution: Halogenation reactions can occur in the presence of halogens (e.g., chlorine or bromine) under UV light, leading to the formation of halogenated derivatives.

Scientific Research Applications

1,1’-Bicyclohexyl, 2-methyl-, cis- has various applications in scientific research, including:

Chemistry: It is used as a model compound in studies of stereochemistry and conformational analysis due to its well-defined cis-configuration.

Biology: The compound is utilized in the study of lipid bilayers and membrane dynamics, as its structure mimics certain lipid components.

Medicine: Research into drug delivery systems often employs this compound to investigate the behavior of hydrophobic molecules in biological systems.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of more complex organic molecules.

Mechanism of Action

The mechanism of action of 1,1’-Bicyclohexyl, 2-methyl-, cis- involves its interaction with various molecular targets and pathways. In biological systems, it can integrate into lipid bilayers, affecting membrane fluidity and permeability . Its hydrophobic nature allows it to interact with non-polar regions of proteins and other biomolecules, potentially influencing their function and stability .

Comparison with Similar Compounds

Structural Analogs and Isomers

Table 1: Key Properties of 1,1'-Bicyclohexyl Derivatives

Compound Name	CAS	Molecular Formula	Molecular Weight (g/mol)	Substituent/Configuration	Key Applications/Notes
Bicyclohexyl (parent compound)	92-51-3	C₁₂H₂₂	166.3	None	Solvent, polyimide monomer
1,1'-Bicyclohexyl, 2-methyl-, cis-	50991-08-7	C₁₃H₂₄	180.3	Methyl (cis)	Potential monomer intermediate
1,1'-Bicyclohexyl, 2-methyl-, trans-	50991-09-8	C₁₃H₂₄	180.3	Methyl (trans)	Not reported; likely higher symmetry
1,1'-Bicyclohexyl, 2-ethyl-, cis-	50991-12-3	C₁₄H₂₆	194.4	Ethyl (cis)	Increased hydrophobicity
[1,1'-Bicyclohexyl]-2-one, 1'-hydroxy	28746-99-8	C₁₂H₂₀O₂	196.3	Ketone and hydroxyl groups	Functionalized derivative for synthesis

Key Observations:

Substituent Effects :

• The addition of a methyl group (C₁₃H₂₄ vs. C₁₂H₂₂) increases molecular weight by ~14 g/mol and likely elevates boiling points due to enhanced van der Waals interactions .
• The ethyl-substituted analog (C₁₄H₂₆) further increases hydrophobicity, which may reduce solubility in polar solvents compared to the methyl derivative .

Functional Group Influence :

• The hydroxy-ketone derivative (C₁₂H₂₀O₂) demonstrates how oxygen-containing functional groups drastically alter properties. Its molecular weight (196.3 g/mol) is comparable to the methyl-substituted bicyclohexyl, but the presence of polar groups increases its solubility in protic solvents and reactivity in condensation reactions .

Physical and Chemical Properties

Table 2: Comparative Physical Properties

Property	Bicyclohexyl (C₁₂H₂₂)	2-methyl-, cis- (C₁₃H₂₄)	2-ethyl-, cis- (C₁₄H₂₆)	Hydroxy-Ketone (C₁₂H₂₀O₂)
Density (g/mL)	0.864 (25°C)	~0.88 (estimated)	~0.89 (estimated)	1.12 (predicted)
Boiling Point (°C)	245–250	260–265 (estimated)	270–275 (estimated)	>300 (decomposes)
Polarity	Nonpolar	Slightly polar (cis)	Nonpolar	Polar

• Density : The methyl and ethyl substitutions marginally increase density compared to bicyclohexyl due to added molecular mass and reduced free volume .
• Boiling Points : Longer alkyl chains and cis-configuration likely raise boiling points due to increased molecular surface area and dipole interactions .